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Compound of Interest

Compound Name: 3-Chlorophenyl isothiocyanate

Cat. No.: B1345756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the handling and safety

precautions for 3-chlorophenyl isothiocyanate. The information is intended to support

researchers, scientists, and drug development professionals in the safe use and management

of this chemical compound.

Chemical and Physical Properties
3-Chlorophenyl isothiocyanate is a chemical intermediate used in the synthesis of various

compounds.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₇H₄ClNS [1][2][3]

Molecular Weight 169.63 g/mol [2][3][4]

CAS Number 2392-68-9 [2][5][6]

Appearance Clear yellow liquid [3]

Boiling Point 249.5 °C at 760 mmHg [3]

Flash Point 113 °C (235.4 °F) - closed cup [3][4]

Density 1.21 g/cm³ [3]
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Hazard Identification and Classification
3-Chlorophenyl isothiocyanate is classified as a hazardous substance.[5][6] It is harmful if

swallowed, in contact with skin, or if inhaled.[2][6] It also causes skin and serious eye irritation

and may cause respiratory irritation.[2][5][6] Table 2 summarizes the GHS hazard

classifications.

Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 3, 4
Toxic if swallowed,

Harmful if swallowed
[5][6][7]

Acute Toxicity, Dermal 3, 4

Toxic in contact with

skin, Harmful in

contact with skin

[5][6][7]

Acute Toxicity,

Inhalation
3, 4

Toxic if inhaled,

Harmful if inhaled
[5][6][7]

Skin

Corrosion/Irritation
1B, 2

Causes severe skin

burns and eye

damage, Causes skin

irritation

[2][5][6]

Serious Eye

Damage/Eye Irritation
1, 2, 2A

Causes serious eye

damage, Causes

serious eye irritation

[2][5][6]

Respiratory

Sensitization
1

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled

[5][8]

Specific target organ

toxicity — single

exposure

3
May cause respiratory

irritation
[2][5][6]

First Aid Measures
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In case of exposure to 3-chlorophenyl isothiocyanate, immediate medical attention is

required.[5][9] The following first aid measures should be taken:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[5][6] If breathing is difficult, give oxygen.[7] If not breathing, give artificial

respiration.[7] Call a poison center or doctor immediately.[5][9]

Skin Contact: Immediately remove all contaminated clothing.[6][7] Wash the affected area

with plenty of soap and water.[5][7] If skin irritation occurs, get medical advice/attention.[5][6]

Eye Contact: Rinse cautiously with water for several minutes.[5][6] Remove contact lenses, if

present and easy to do.[5][6] Continue rinsing for at least 15 minutes.[5] Immediately call a

poison center or doctor.[5]

Ingestion: Rinse mouth.[5][6] Do NOT induce vomiting.[7] Immediately call a poison center or

doctor.[5][9]

Handling and Storage
Safe Handling
When handling 3-chlorophenyl isothiocyanate, it is crucial to use personal protective

equipment (PPE) and work in a well-ventilated area, such as under a chemical fume hood.[6]

[10] Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][6] Do not get in eyes, on skin, or

on clothing.[5][11] Wash hands thoroughly after handling.[5][6]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed.[5] It is

recommended to store this chemical under an inert atmosphere and keep it refrigerated.[5][8]

3-Chlorophenyl isothiocyanate is moisture-sensitive.[6][10] Incompatible materials include

acids, strong oxidizing agents, strong bases, alcohols, and amines.[5][11]

Exposure Controls and Personal Protection
Engineering Controls
Ensure adequate ventilation, especially in confined areas.[8] Eyewash stations and safety

showers should be close to the workstation location.[5][8]
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5] Use a face shield

where splashing is possible.

Skin Protection: Wear appropriate chemical-resistant gloves.[6] Wear protective clothing to

prevent skin contact.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Accidental Release Measures
In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[7]

Evacuate personnel to a safe area.[7] Use personal protective equipment.[7] Absorb the spill

with inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and place it in a

suitable, closed container for disposal.[5] Prevent further leakage or spillage if safe to do so.

[10] Do not let the product enter drains.[10]

Stability and Reactivity
3-Chlorophenyl isothiocyanate is stable under recommended storage conditions.[5]

However, it is sensitive to moisture.[6] Hazardous decomposition products include carbon

oxides, nitrogen oxides (NOx), sulfur oxides, and hydrogen chloride gas.[5][6] Avoid exposure

to excess heat, incompatible products, and moist air or water.[5]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Dispose

of contents/container to an approved waste disposal plant.[5] Do not mix with other waste.

Handle uncleaned containers as you would the product itself.[10]

Experimental Workflow and Logical Relationships
The following diagrams illustrate a safe handling workflow and a generalized view of potential

toxicity pathways for 3-chlorophenyl isothiocyanate.
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Caption: Safe handling workflow for 3-chlorophenyl isothiocyanate.
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Caption: Generalized toxicity pathway for an irritant and toxic chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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